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Compound of Interest

Compound Name:
Methyl 2-aminoisobutyrate

hydrochloride

Cat. No.: B555793 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Methyl 2-aminoisobutyrate hydrochloride is a non-proteinogenic amino acid derivative

frequently utilized in biomedical research. It serves as a specific substrate for studying amino

acid transport systems.[1][2] The accurate preparation of stock solutions is a critical first step to

ensure the reliability and reproducibility of experimental outcomes. This document provides a

detailed protocol for the preparation, handling, and storage of Methyl 2-aminoisobutyrate
hydrochloride stock solutions for research use.

Compound Information
A summary of the key chemical and physical properties of Methyl 2-aminoisobutyrate
hydrochloride is presented in the table below.
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Property Value

Molecular Formula C₅H₁₂ClNO₂[1][2][3][4]

Molecular Weight 153.61 g/mol [3][4][5][6]

CAS Number 15028-41-8[1][5]

Appearance White solid powder[7]

Purity Commonly available at ≥99%[5]

Melting Point Approximately 185°C (with decomposition)[1][2]

Solubility
Slightly soluble in water; Soluble in DMSO[1][2]

[8]

Safety Precautions
Methyl 2-aminoisobutyrate hydrochloride is classified as a hazardous substance that

requires careful handling.

Hazards: Causes skin irritation and serious eye irritation.[6][9] May also cause respiratory

tract irritation.[6][9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and nitrile gloves when handling the compound.[9][10]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[10] Avoid the formation of dust during handling.[9][10]

SDS: Users should consult the Safety Data Sheet (SDS) for comprehensive safety

information before starting any work.[9][10]

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO).
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Materials:

Methyl 2-aminoisobutyrate hydrochloride (solid powder)

High-purity DMSO (anhydrous)

Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of Methyl 2-aminoisobutyrate hydrochloride required.

Formula: Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular

Weight ( g/mol )

Example (for 1 mL of 10 mM stock): Mass (mg) = (0.01 mol/L) x (0.001 L) x (153.61 g/mol

) x (1000 mg/g) = 1.536 mg

Weighing:

Before opening, allow the container of the solid compound to equilibrate to room

temperature to prevent condensation, as the compound is hygroscopic.[10]

Carefully weigh the calculated mass of the powder using an analytical balance and

transfer it to a sterile vial.

Dissolution:

Add the desired volume of DMSO to the vial containing the powder.[8]

Cap the vial securely and vortex thoroughly. If necessary, use a sonicator to facilitate

complete dissolution.[11] Gentle warming may also aid in dissolving the compound.[11]

Final Steps:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b555793?utm_src=pdf-body
https://www.benchchem.com/product/b555793?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2655006&productDescription=2-AMINOISOBUTYRIC+AC+METHL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visually inspect the solution to confirm it is clear and free of any undissolved particulates.

Label the vial clearly with the compound name, concentration (10 mM), solvent (DMSO),

and the date of preparation.

Note on Alternative Solvents: For certain applications, particularly in vivo studies, complex co-

solvent systems may be necessary. A protocol to achieve a concentration of ≥ 5 mg/mL (32.55

mM) utilizes a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[11] In this

method, each solvent should be added sequentially, ensuring the solution is mixed thoroughly

before the addition of the next component.[11]

Storage and Stability
Proper storage is essential to maintain the integrity of the compound and its stock solution.

Form
Storage
Temperature

Duration Recommendations

Solid Compound Room Temperature Long-term

Store in a dry, cool,

well-ventilated area in

a tightly sealed

container.[1][10]

Stock Solution -20°C Up to 1 month[8][11]

Prepare aliquots to

avoid repeated freeze-

thaw cycles.[8][11]

Stock Solution -80°C Up to 6 months[8][11]

Recommended for

long-term storage.

Aliquot to prevent

degradation.[8][11]

Visualized Workflow
The following diagram illustrates the key steps in the stock solution preparation workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.fishersci.com/shop/products/2-aminoisobutyric-acid-methyl-ester-hydrochloride-99-thermo-scientific/AAH2655003
https://www.fishersci.com/store/msds?partNumber=AAH2655006&productDescription=2-AMINOISOBUTYRIC+AC+METHL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/methyl-2-aminoisobutyrate-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Calculate Required Mass
(e.g., for 10 mM solution)

Weigh Compound
(Hygroscopic Precautions)

Add Anhydrous DMSO

Dissolve Completely
(Vortex / Sonicate)

Verify Solution Clarity

Particulates
Present

Aliquot into Sterile Tubes

Clear

Store at -20°C or -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Methyl 2-aminoisobutyrate hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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